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Compound of Interest

Compound Name: (2R)-2-Heptyloxirane

Cat. No.: B139866

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (2R)-2-Heptyloxirane
(also known as R-1,2-Epoxynonane), a chiral epoxide intermediate valuable in organic
synthesis and drug development. Due to the limited availability of a specific Safety Data Sheet
(SDS) for (2R)-2-Heptyloxirane, this document extrapolates data from structurally similar long-
chain 1,2-epoxyalkanes, such as 1,2-epoxydodecane and 1,2-epoxydecane, to provide a
thorough overview of potential hazards and safe handling practices.

Hazard Identification and Classification

(2R)-2-Heptyloxirane is anticipated to be classified as a hazardous chemical. Based on data
from analogous compounds, it is likely to cause skin irritation and may cause serious eye
irritation. Inhalation of vapors or mists may lead to respiratory tract irritation. Furthermore, long-
chain epoxyalkanes can be toxic to aquatic life with long-lasting effects.

Globally Harmonized System (GHS) Classification (Anticipated)

The following GHS pictograms are expected to be relevant for (2R)-2-Heptyloxirane:
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Pictogram

Hazard Class

Hazard Statement

wialt text

Skin Irritation

H315: Causes skin irritation

Eye Irritation

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[1]

wialt text

Hazardous to the aquatic

environment, long-term hazard

H410: Very toxic to aquatic life
with long lasting effects[1][2]

Signal Word:Warning[2]

Precautionary Statements (Anticipated):
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Code Statement
Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[3]

264 Wash face, hands and any exposed skin
thoroughly after handling.[3]

p271 Use only outdoors or in a well-ventilated area.[3]

P273 Avoid release to the environment.[2]

5280 Wear protective gloves/protective clothing/eye
protection/face protection.[2][3]
IF ON SKIN: Wash with plenty of soap and

P302 + P352

water.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER or doctor/physician if

P312

you feel unwell.

If skin irritation occurs: Get medical
P332 + P313 ] )

advice/attention.[2]

Take off contaminated clothing and wash it
P362 + P364

before reuse.[2]
P391 Collect spillage.

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.

Dispose of contents/container to an approved
P501

waste disposal plant.

Physicochemical and Toxicological Data

Quantitative data for (2R)-2-Heptyloxirane is not readily available. The following tables

summarize computed properties for 2-Heptyloxirane and experimental data for the closely
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related 1,2-Epoxydodecane.

Table 1: Physicochemical Properties

Property 2-Heptyloxirane 1,2-Ep(-)xydodecane
(Computed)[4] (Experimental)[5]

Molecular Formula CoH150 C12H240

Molecular Weight 142.24 g/mol 184.32 g/mol

Boiling Point - 124-125 °C @ 15 mmHg[2]

Flash Point - 112 °C[5]

Density - 0.844 g/mL at 25 °C[2]

Water Solubility - Insoluble[5]

Table 2: Toxicological Data (Analog Data)

] . Reference
Data Point Species Route Value
Compound

Phenol (for
LD50 Rat (oral) Oral 317 mg/kg general toxicity
reference)[6]

Coumarin (for
LD50 Rat (oral) Oral 293 mg/kg general toxicity
reference)[7]

Note: No specific LD50/LC50 data was found for (2R)-2-Heptyloxirane or its close analogs.
The provided data for phenol and coumarin are for general context on chemical toxicity and
should not be directly extrapolated.

Exposure Controls and Personal Protection

Engineering Controls: Work with (2R)-2-Heptyloxirane should be conducted in a well-
ventilated laboratory, preferably within a chemical fume hood, especially when heating or
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creating aerosols.[3] Eyewash stations and safety showers must be readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[3]
 Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn.

o Clothing: A lab coat is required. For tasks with a higher risk of splashing, a chemical-
resistant apron should be worn over the lab coat.

o Respiratory Protection: If working outside a fume hood or if vapors/mists are generated, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.

Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground all equipment to prevent static discharge.

Wash hands thoroughly after handling.[3]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3]
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First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes. If

irritation persists, seek medical attention.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3]

Accidental Release and Fire-Fighting Measures

Accidental Release:

Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

e Contain: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain
the spill. Do not use combustible materials like sawdust.

o Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.

o Clean: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

[5]
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Fire-Fighting:

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. For
large fires, water spray or fog can be used to cool containers.

e Specific Hazards: The compound is combustible and may produce irritating and toxic fumes
upon decomposition. Containers may explode when heated.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols

The following is a representative, detailed protocol for a common reaction involving a 1,2-
epoxyalkane: the acid-catalyzed ring-opening with a nucleophile.

Representative Experiment: Acid-Catalyzed Ring-Opening of (2R)-2-Heptyloxirane with
Methanol

Objective: To synthesize (R)-1-methoxy-2-nonanol.
Materials:

* (2R)-2-Heptyloxirane

¢ Methanol (anhydrous)

 Sulfuric acid (concentrated)

» Saturated sodium bicarbonate solution

» Diethyl ether

¢ Anhydrous magnesium sulfate

» Round-bottom flask with stir bar

e Separatory funnel
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o Beakers, graduated cylinders
e Rotary evaporator
Procedure:

e In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve (2R)-2-
Heptyloxirane (1.0 eq) in anhydrous methanol (10 volumes).

e Cool the solution to 0 °C in an ice bath.

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) dropwise to the
stirring solution.

» Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, quench the reaction by slowly adding saturated sodium
bicarbonate solution until the bubbling ceases.[8]

o Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 10 volumes).[8]
o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude product.[8]

 Purify the crude product by flash column chromatography on silica gel.

Visualizations
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Personal Protective Equipment (PPE) Workflow

Start: Handling (2R)-2-Heptyloxirane

Wear Lab Coat

Wear Chemical Resistant Gloves

l

Wear Safety Goggles/Face Shield

l

Work in a Fume Hood’a

e

Wear Respirator

'Yes

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) decision workflow for handling (2R)-2-
Heptyloxirane.
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Accidental Spill Response Protocol

Spill of (2R)-2-Heptyloxirane

Evacuate Area

Ensure Ventilation

Contain with Inert Absorbent

:

Collect in Sealed Container

Clean Spill Area
Dispose as Hazardous Waste
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Acid-Catalyzed Epoxide Ring-Opening Workflow

Start: (2R)-2-Heptyloxirane in Methanol

Cool to 0 °C

/

Add Catalytic H2SOa4

4

Stir at Room Temperature
Monitor by TLC

/

Quench with NaHCOs

4

Extract with Diethyl Ether

4

Dry Organic Layer

/
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4
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Purify by Chromatography

Isolate (R)-1-methoxy-2-nonanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
(2R)-2-Heptyloxirane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139866#safety-and-handling-precautions-for-2r-2-
heptyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydodecane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/260207
https://www.fishersci.com/store/msds?partNumber=AAL0729514&productDescription=1+2-EPOXYDODECANE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C2-epoxynonane
https://cameochemicals.noaa.gov/chemical/20340
https://en.wikipedia.org/wiki/Phenol
https://gupea.ub.gu.se/handle/2077/33972?locale-attribute=sv
https://www.youtube.com/watch?v=GMEtLPubs6I
https://www.benchchem.com/product/b139866#safety-and-handling-precautions-for-2r-2-heptyloxirane
https://www.benchchem.com/product/b139866#safety-and-handling-precautions-for-2r-2-heptyloxirane
https://www.benchchem.com/product/b139866#safety-and-handling-precautions-for-2r-2-heptyloxirane
https://www.benchchem.com/product/b139866#safety-and-handling-precautions-for-2r-2-heptyloxirane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139866?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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